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Compound of Interest

Compound Name: Octyl isononanoate

Cat. No.: B12647603 Get Quote

An In-Depth Technical Guide to the Molecular Weight and Density of Octyl Isononanoate

Introduction
Octyl isononanoate, commonly identified by its isomer 2-ethylhexyl isononanoate, is a

branched-chain ester that serves as a versatile emollient in various industries, including

cosmetics, personal care, and pharmaceuticals.[1] Its physical properties, such as molecular

weight and density, are fundamental parameters that influence its function in formulations,

dictating aspects like viscosity, spreadability, and solvent characteristics. This guide provides a

comprehensive overview of these properties and the experimental methodologies for their

determination.

Physical and Chemical Properties
The key physical and chemical properties of 2-ethylhexyl isononanoate are summarized in the

table below. These values are crucial for formulation development, quality control, and

regulatory compliance.
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Property Value Source

Chemical Formula C₁₇H₃₄O₂ [2][3][4]

Molecular Weight 270.45 g/mol [4][5][6]

Density 0.862 g/cm³ [4][5][7]

0.856 g/mL [8]

Appearance Clear, colorless liquid [1][9]

Synonyms

2-ethylhexyl isononanoate,

Isononanoic acid, 2-ethylhexyl

ester

[1][5]

Experimental Protocols
The determination of the molecular weight and density of liquid esters like octyl isononanoate
can be achieved through established laboratory techniques. The following sections detail the

methodologies for these measurements.

Determination of Molecular Weight (Dumas Method for
Volatile Liquids)
The molecular weight of a volatile liquid can be determined by applying the ideal gas law (PV =

nRT).[3][10] This method involves vaporizing a known mass of the liquid in a container of

known volume at a measured temperature and pressure.

Materials:

Erlenmeyer flask (e.g., 125 mL)

Aluminum foil

Rubber band

Analytical balance

Beaker (e.g., 1000 mL)
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Hot plate

Thermometer

Barometer

Graduated cylinder

Sample of octyl isononanoate

Procedure:

Preparation: A clean, dry Erlenmeyer flask is capped with a small piece of aluminum foil,

which is secured with a rubber band. A tiny pinhole is made in the center of the foil cap.[11]

Initial Weighing: The mass of the dry flask, foil cap, and rubber band is accurately measured

using an analytical balance.[11][12]

Sample Addition: A small amount (approximately 3-5 mL) of the octyl isononanoate sample

is added to the flask.[10][12] The foil cap is replaced.

Vaporization: The flask is submerged in a beaker of water, ensuring the water level is high

enough to heat the entire flask but does not cover the foil cap.[11][12] The water is heated to

a gentle boil on a hot plate. The liquid in the flask will vaporize, and its vapor will drive the air

out through the pinhole. Heating continues until all the liquid has turned into vapor.[11]

Temperature and Pressure Measurement: The temperature of the boiling water is recorded,

which is taken as the temperature of the gas inside the flask.[10][11] The atmospheric

pressure in the laboratory is recorded using a barometer.[10]

Condensation and Final Weighing: The flask is removed from the hot water bath and allowed

to cool to room temperature. The vapor inside will condense back into a liquid.[11] The

outside of the flask is carefully dried. The flask, cap, rubber band, and the condensed liquid

are weighed on the same analytical balance.[12]

Volume Determination: The volume of the flask is determined by filling it completely with

water and then measuring the volume of the water using a graduated cylinder.[10] This
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represents the volume of the vapor.

Calculation: The molecular weight (M) is calculated using the ideal gas law equation:

M = (mRT) / (PV)

Where:

m = mass of the condensed liquid (final mass - initial mass of the empty flask assembly)

R = ideal gas constant (0.0821 L·atm/mol·K)

T = temperature of the boiling water in Kelvin

P = atmospheric pressure in atmospheres

V = volume of the flask in Liters

Determination of Density
The density of a liquid is its mass per unit volume. A straightforward method for determining the

density of octyl isononanoate is by measuring the mass of a known volume.

Materials:

Volumetric flask or pycnometer (e.g., 10 mL or 25 mL)

Analytical balance

Thermometer

Sample of octyl isononanoate

Procedure:

Initial Weighing: A clean, dry volumetric flask or pycnometer is accurately weighed on an

analytical balance.
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Sample Addition: The flask is filled to its calibration mark with octyl isononanoate. Care

should be taken to ensure the bottom of the meniscus is on the calibration line.

Temperature Control: The temperature of the liquid is allowed to equilibrate to a known,

constant temperature (e.g., 20°C or 25°C), and the temperature is recorded.

Final Weighing: The filled flask is weighed on the same analytical balance.

Calculation: The density (ρ) is calculated using the following formula:

ρ = m / V

Where:

m = mass of the liquid (mass of the filled flask - mass of the empty flask)

V = volume of the liquid (the calibrated volume of the flask)

Logical Relationships
The following diagram illustrates the relationship between the chemical compound, its

fundamental properties, and the experimental methods used for their determination.
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Caption: Relationship between Octyl Isononanoate and its physical properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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